Cas no 277312-95-5 (8-Hydroxy-2,2-dimethyl-4H-benzo[d][1,3]dioxin-4-one)

• Product Name: 8-Hydroxy-2,2-dimethyl-4H-benzo[d][1,3]dioxin-4-one
• CAS No: 277312-95-5
• MF: C₁₀H₁₀O₄
• MW: 194.184003353119
• CID: 3928110
• PubChem ID: 22556995
• Update Time: 2025-05-27

8-Hydroxy-2,2-dimethyl-4H-benzo[d][1,3]dioxin-4-one Chemical and Physical Properties

Names and Identifiers

• 4H-1,3-Benzodioxin-4-one, 8-hydroxy-2,2-dimethyl-
• 8-hydroxy-2,2-dimethyl-4H-benzo[d][1,3]dioxin-4-one
• 8-hydroxy-2,2-dimethylbenzo-[1,3]dioxin-4-one
• 8-hydroxy-2,2-dimethyl-benzo[1,3]dioxin-4-one
• 8-hydroxy-2,2-dimethyl-4H-1,3-benzodioxin-4-one
• SCHEMBL2761699
• 4H-1,3-Benzodioxin-4-one,8-hydroxy-2,2-dimethyl-
• DMLOFESDZBWMSW-UHFFFAOYSA-N
• 277312-95-5
• CS-0370294
• 8-Hydroxy-2,2-dimethyl-4H-benzo[d][1,3]dioxin-4-one

• Inchi： 1S/C10H10O4/c1-10(2)13-8-6(9(12)14-10)4-3-5-7(8)11/h3-5,11H,1-2H3
• InChI Key： DMLOFESDZBWMSW-UHFFFAOYSA-N
• SMILES： O1C2C(=CC=CC=2C(=O)OC1(C)C)O

Computed Properties

• Exact Mass: 194.05790880g/mol
• Monoisotopic Mass: 194.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8
• XLogP3: 1.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,3-dioxanes

Additional information on 8-Hydroxy-2,2-dimethyl-4H-benzo[d][1,3]dioxin-4-one

Research Briefing on 8-Hydroxy-2,2-dimethyl-4H-benzo[d][1,3]dioxin-4-one (CAS: 277312-95-5)

8-Hydroxy-2,2-dimethyl-4H-benzo[d][1,3]dioxin-4-one (CAS: 277312-95-5) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its benzo[d][1,3]dioxin-4-one core, has been the subject of recent studies due to its potential applications in drug development, particularly as a scaffold for bioactive molecules. The compound's unique structural features, including the hydroxyl group at the 8-position and the dimethyl substitution at the 2-position, contribute to its reactivity and potential pharmacological properties.

Recent research has focused on the synthesis and functionalization of 8-Hydroxy-2,2-dimethyl-4H-benzo[d][1,3]dioxin-4-one to explore its utility in medicinal chemistry. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its role as a key intermediate in the synthesis of novel kinase inhibitors. The compound's ability to undergo regioselective modifications at the 8-hydroxy position has been leveraged to introduce various pharmacophores, enhancing its binding affinity to target proteins. This approach has shown promise in the development of therapeutics for oncology and inflammatory diseases.

In addition to its synthetic applications, 8-Hydroxy-2,2-dimethyl-4H-benzo[d][1,3]dioxin-4-one has been investigated for its intrinsic biological activity. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibits moderate inhibitory activity against certain cytochrome P450 enzymes, suggesting its potential as a lead compound for drug-drug interaction studies. The study also highlighted the compound's stability under physiological conditions, a critical factor for its further development as a pharmaceutical agent.

Another area of interest is the compound's role in photodynamic therapy (PDT). Research published in Photochemical & Photobiological Sciences (2023) explored the photophysical properties of 8-Hydroxy-2,2-dimethyl-4H-benzo[d][1,3]dioxin-4-one and its derivatives. The findings indicated that the compound can generate reactive oxygen species (ROS) upon light irradiation, making it a candidate for PDT applications in cancer treatment. The study also noted the compound's low cytotoxicity in the dark, a desirable feature for selective therapeutic action.

From a mechanistic perspective, computational studies have provided insights into the molecular interactions of 8-Hydroxy-2,2-dimethyl-4H-benzo[d][1,3]dioxin-4-one with biological targets. Density functional theory (DFT) calculations and molecular docking simulations, as described in a 2024 article in RSC Advances, revealed that the compound's planar structure and hydrogen-bonding capabilities facilitate its binding to enzyme active sites. These computational findings align with experimental data, supporting the compound's potential as a versatile scaffold in drug design.

Despite these promising developments, challenges remain in the optimization of 8-Hydroxy-2,2-dimethyl-4H-benzo[d][1,3]dioxin-4-one for clinical applications. Issues such as solubility, metabolic stability, and selectivity need to be addressed through further structural modifications. Ongoing research aims to explore the compound's structure-activity relationships (SAR) to identify derivatives with improved pharmacokinetic and pharmacodynamic profiles.

In conclusion, 8-Hydroxy-2,2-dimethyl-4H-benzo[d][1,3]dioxin-4-one (CAS: 277312-95-5) represents a valuable chemical entity in pharmaceutical research. Its diverse applications, ranging from kinase inhibition to photodynamic therapy, underscore its potential as a multifunctional scaffold. Future studies will likely focus on translating these findings into clinically relevant therapeutics, leveraging the compound's unique chemical and biological properties.